Cas no 1532863-65-2 (1-(thian-3-yl)cyclohexylmethanamine)

• Product Name: 1-(thian-3-yl)cyclohexylmethanamine
• CAS No: 1532863-65-2
• MF: C₁₂H₂₃NS
• MW: 213.382722139359
• CID: 5793216
• PubChem ID: 82613233
• Update Time: 2025-10-29

1-(thian-3-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(thian-3-yl)cyclohexyl]methanamine
• 1532863-65-2
• EN300-1728950
• 1-(thian-3-yl)cyclohexylmethanamine

• Inchi： 1S/C12H23NS/c13-10-12(6-2-1-3-7-12)11-5-4-8-14-9-11/h11H,1-10,13H2
• InChI Key： WOACEXJMNBJZSP-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 213.15512091g/mol
• Monoisotopic Mass: 213.15512091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(thian-3-yl)cyclohexylmethanamine

Research Brief on 1-(thian-3-yl)cyclohexylmethanamine (CAS: 1532863-65-2): Recent Advances and Applications

1-(thian-3-yl)cyclohexylmethanamine (CAS: 1532863-65-2) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thian-3-yl and cyclohexylmethanamine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The synthesis of 1-(thian-3-yl)cyclohexylmethanamine involves a multi-step process that includes the functionalization of the thian-3-yl ring and subsequent coupling with cyclohexylmethanamine derivatives. Recent advancements in synthetic chemistry have improved the yield and purity of this compound, making it more accessible for preclinical and clinical studies. Researchers have also investigated its stability, solubility, and bioavailability, which are critical factors for its development as a pharmaceutical agent.

Pharmacological studies have revealed that 1-(thian-3-yl)cyclohexylmethanamine exhibits high affinity for specific CNS receptors, including serotonin and dopamine receptors. This binding profile suggests potential applications in the treatment of neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its efficacy in modulating neurotransmitter release and receptor activity, further supporting its therapeutic potential.

Recent preclinical trials have focused on evaluating the safety and efficacy of 1-(thian-3-yl)cyclohexylmethanamine in animal models. Preliminary results indicate a favorable pharmacokinetic profile, with good brain penetration and minimal off-target effects. These findings have spurred interest in advancing the compound to clinical trials, with several pharmaceutical companies exploring its development as a novel CNS therapeutic.

In addition to its CNS applications, 1-(thian-3-yl)cyclohexylmethanamine has also been investigated for its potential in other therapeutic areas. For instance, its structural features make it a candidate for the development of anti-inflammatory and analgesic agents. Researchers are also exploring its use as a scaffold for the design of new chemical entities with improved pharmacological properties.

Despite its promising potential, challenges remain in the development of 1-(thian-3-yl)cyclohexylmethanamine as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound toward clinical applications.

In conclusion, 1-(thian-3-yl)cyclohexylmethanamine (CAS: 1532863-65-2) represents a promising candidate for drug development, with significant potential in CNS and other therapeutic areas. Continued research and development efforts will be essential to fully realize its therapeutic benefits and bring it to market. This research brief highlights the latest advancements and future directions for this intriguing compound, providing valuable insights for researchers and industry professionals in the chemical biology and pharmaceutical fields.